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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Sodium Tartrate Dihydrate in a laboratory setting. Adherence to these

guidelines is crucial for ensuring the safety of researchers, scientists, and drug development

professionals. While Sodium Tartrate Dihydrate is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), proper handling is necessary to mitigate

risks of irritation and ensure experimental integrity.[1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

accidental exposure. The following PPE is mandatory when handling Sodium Tartrate
Dihydrate:
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

safety glasses with side-

shields.[4][5]

Protects against irritation from

airborne dust particles or

splashes.

Hand Protection Nitrile or rubber gloves.[3][4][6]
Prevents skin contact and

potential skin irritation.[1][7]

Body Protection Standard laboratory coat.
Minimizes contact with

clothing.[7]

Respiratory Protection

Generally not required with

adequate ventilation.[5][8] If

dust is generated, a NIOSH-

approved N95 or P1 dust mask

is recommended.[6][8]

Prevents inhalation of dust

which may cause respiratory

tract irritation.[7]

Physical and Chemical Properties
Understanding the properties of a chemical is fundamental to its safe handling.

Property Value

Chemical Formula C₄H₄Na₂O₆ · 2H₂O[9]

Molar Mass 230.08 g/mol (dihydrate)[9][10]

Appearance White crystalline solid.[7][9][10]

pH 7.0 - 9.0 (5% solution)[3][11]

Solubility Soluble in water.[9]

Stability Stable under normal conditions.[4][11][12]

Incompatibilities
Strong oxidizing agents, strong acids, strong

bases.[4][11][13]
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This section provides detailed protocols for the safe handling, storage, and disposal of Sodium
Tartrate Dihydrate.

Workflow for Handling Sodium Tartrate Dihydrate
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Preparation

Handling

Post-Handling & Disposal

1. Designate Work Area
(Cleaned, Ventilated)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Weighing
(Minimize Dust Generation)

4. Dissolving
(Add solid to liquid slowly)

5. Use in Experiment

6. Segregate Waste
(Solid & Liquid)

7. Clean Work Area
& Equipment

8. Doff PPE

9. Wash Hands Thoroughly

10. Dispose of Waste
(Follow Institutional Guidelines)

Spill Response Exposure Response

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Sodium Tartrate Dihydrate.
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A. Preparation and Handling Protocol
Ventilation: Always handle Sodium Tartrate Dihydrate in a well-ventilated area. A chemical

fume hood or an area with local exhaust ventilation is recommended to keep airborne

concentrations low.[2][4][7]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE (safety

goggles, gloves, lab coat) is correctly worn.

Weighing and Transfer:

Handle the solid carefully to minimize dust generation.[2][7]

Use a spatula to transfer the chemical. Avoid scooping actions that could aerosolize the

powder.

If possible, weigh the chemical directly into the vessel in which it will be used.

Making Solutions:

When dissolving, add the Sodium Tartrate Dihydrate solid to the solvent (e.g., water)

slowly while stirring to prevent splashing.

General Hygiene:

Wash hands thoroughly with soap and water after handling is complete and before leaving

the lab.[4][7]

Do not eat, drink, or smoke in areas where chemicals are handled.[4]

B. Storage Plan
Container: Keep the container tightly closed to protect from moisture.[4][5][7]

Location: Store in a cool, dry, and well-ventilated area.[2][7][8]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

[11][13]
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Emergency and Disposal Plans
A. Accidental Release Measures (Spills)

Evacuate: Evacuate unnecessary personnel from the immediate area.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Wearing appropriate PPE, sweep or vacuum the spilled solid material.[7][11]

Avoid actions that generate dust.[11]

Collection: Place the collected material into a suitable, labeled, and closed container for

waste disposal.[4][8][11]

Cleaning: Clean the spill area thoroughly with water and wipe dry.[3]

B. First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][7]

Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at

least 15 minutes. Get medical aid if irritation develops or persists.[1][7]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, provide artificial respiration. Get medical attention if a cough or

other symptoms appear.[1][7]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

water or milk. Never give anything by mouth to an unconscious person. Seek medical

attention.[7][11]

C. Disposal Plan
Waste Collection: Collect waste Sodium Tartrate Dihydrate and any contaminated

materials (e.g., paper towels, gloves) in a suitable, clearly labeled, and sealed container.

Regulatory Compliance: All chemical waste must be disposed of in accordance with federal,

state, and local environmental regulations.[5][14] Consult your institution's Environmental
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Health and Safety (EHS) department for specific guidelines.

Container Disposal: Handle empty or uncleaned containers as you would the product itself.

[14] Do not reuse containers for other purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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